Cas no 2171757-24-5 (1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methylazetidine-2-carboxamide)

• Product Name: 1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methylazetidine-2-carboxamide
• CAS No: 2171757-24-5
• MF: C₉H₁₃BrN₄O
• MW: 273.129720449448
• CID: 6082470
• PubChem ID: 165789554
• Update Time: 2025-05-20

1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methylazetidine-2-carboxamide
• 2171757-24-5
• 1-[(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl]azetidine-2-carboxamide
• EN300-1280942

• Inchi： 1S/C9H13BrN4O/c1-13-4-6(8(10)12-13)5-14-3-2-7(14)9(11)15/h4,7H,2-3,5H2,1H3,(H2,11,15)
• InChI Key： JZPMLCCXIUCUTA-UHFFFAOYSA-N
• SMILES： BrC1C(=CN(C)N=1)CN1CCC1C(N)=O

Computed Properties

• Exact Mass: 272.02727g/mol
• Monoisotopic Mass: 272.02727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.2Ų

Additional information on 1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methylazetidine-2-carboxamide

Compound CAS No. 2171757-24-5: 1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methylazetidine-2-carboxamide

The compound with CAS No. 2171757-24-5, known as 1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methylazetidine-2-carboxamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which incorporates a methylazetidine ring system and a pyrazole moiety, both of which contribute to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery, particularly due to their ability to modulate various biological targets. The presence of the methyl group on the pyrazole ring further enhances the compound's stability and bioavailability, making it a promising candidate for therapeutic interventions. Researchers have explored its potential as a kinase inhibitor, demonstrating remarkable activity in vitro against several key enzymes involved in cellular signaling pathways.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the product, underscoring the importance of modern synthetic methodologies in achieving complex molecular architectures.

In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption profiles, with moderate plasma levels achieved following oral administration. Its half-life and clearance rates suggest potential suitability for once-daily dosing regimens, which is advantageous for patient compliance in clinical settings.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various protein targets with high accuracy. These studies have revealed that the bromine substituent on the pyrazole ring plays a critical role in stabilizing interactions within the active site of target enzymes, thereby enhancing its inhibitory effects.

The integration of this compound into preclinical models has yielded encouraging results, particularly in tumor-bearing mice where significant tumor growth inhibition was observed. These findings have paved the way for further exploration into its efficacy as an anticancer agent, with ongoing studies focusing on its safety profile and mechanism of action.

In conclusion, CAS No. 2171757-24-5, or 1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methylazetidine-2-carboxamide, represents a cutting-edge chemical entity with immense potential in drug development. Its unique structure, combined with recent research advancements, positions it as a valuable tool in addressing unmet medical needs across various therapeutic areas.